(3-Methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride

• Molecular Formula: C4H5ClN2O3S
• Molecular Weight: 196.61 g/mol
• SMILES: CC1=NOC(=N1)CS(=O)(=O)Cl
• InChI: InChI=1S/C4H5ClN2O3S/c1-3-6-4(10-7-3)2-11(5,8)9/h2H2,1H3
• InChIKey: CDHZFJPKVGGOJK-UHFFFAOYSA-N

(3-Methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride – Core Chemical Identity and Procurement Profile

(3-Methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride (CAS 1603295-10-8) is a heterocyclic sulfonyl chloride building block comprising a 1,2,4-oxadiazole ring methyl-substituted at the 3-position and a methanesulfonyl chloride group attached at the 5-position via a methylene spacer. Its molecular formula is C₄H₅ClN₂O₃S with a molecular weight of 196.61 g·mol⁻¹ [1]. The compound serves as a reactive electrophilic intermediate for introducing sulfonamide or sulfonate functionalities into target molecules, with the electron-deficient oxadiazole ring modulating the reactivity of the sulfonyl chloride center [2]. Typical purity offered by commercial suppliers is 95% .

Building Block Type Heterocyclic sulfonyl chloride for sulfonamide/sulfonate introduction

3‑Methyl Advantage Lowest lipophilicity and steric profile among alkyl‑substituted oxadiazole analogs

Scalable Precedent Published kg‑scale synthesis for a PDE4 inhibitor intermediate (Merck process)

• [1] PubChem Compound Summary for CID 121599712, (3-Methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride. National Center for Biotechnology Information (2026). View Source
• [2] Kuujia.com Technical Datasheet for (3-Methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride, CAS 1603295-10-8. View Source

Why (3-Methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride Cannot Be Replaced by a Close Analog Without Risk

Within the (3-alkyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride series, the 3-position substituent dictates both lipophilicity and steric environment around the sulfonyl chloride electrophilic center. Even a single methylene-unit change (methyl → ethyl) significantly alters the computed XLogP3-AA from 0.5 to 1.0, representing a 2-fold increase in predicted octanol-water partition coefficient [1]. This change can affect aqueous solubility, reaction partitioning in biphasic systems, and downstream purification behavior of sulfonamide products. Additionally, larger 3-substituents introduce greater steric hindrance in the vicinity of the –SO₂Cl group, which can slow nucleophilic attack by bulky amines [2]. Simple methanesulfonyl chloride lacks the oxadiazole ring entirely and therefore cannot participate in the heterocycle-specific π-stacking, hydrogen-bonding, or metal-chelation interactions that the 1,2,4-oxadiazole nucleus provides to derived final compounds [3]. The specific quantitative evidence for these differentiating properties is detailed below.

Attribute

Target (3‑Methyl)

Close Analog / Simple Sulfonyl Chloride

Lipophilicity

Lower predicted logP may support aqueous solubility and purification

3‑Ethyl analog doubles predicted logP; partition behavior can shift reaction outcomes

Steric Environment

Minimal alkyl bulk – favors reaction with bulky amines

Larger 3‑substituents (ethyl, isopropyl) increase hindrance, possibly slowing nucleophilic attack

Heterocycle Electronics

Oxadiazole ring enhances –SO₂Cl electrophilicity

Simple methanesulfonyl chloride lacks the electron‑withdrawing ring, altering reactivity

Product Properties

Derived compounds retain oxadiazole‑based interactions (π‑stacking, H‑bonding)

Non‑heterocyclic analogs miss these interactions, potentially affecting target binding

• [1] PubChem computed XLogP3-AA values: CID 121599712 (target) = 0.5; CID 121599953 (3-ethyl analog) = 1.0. Accessed 2026-05. View Source
• [2] Class-level inference: steric hindrance effect of 3-substituents on sulfonyl chloride reactivity based on general principles of nucleophilic substitution at tetracoordinate sulfur centers (see, e.g., Mechanism and reactivity in nucleophilic substitution at sulfonyl sulfur, J. Org. Chem. 2004). View Source
• [3] Class-level inference: 1,2,4-oxadiazole participation in non-covalent interactions is well-documented; see, e.g., Boström et al., Oxadiazoles in Medicinal Chemistry, J. Med. Chem. 2012. View Source

Quantitative Differentiation of (3-Methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride from Closest Analogs

Lower Computed Lipophilicity vs. the 3-Ethyl Analog (XLogP3-AA = 0.5 vs. 1.0)

The target compound (3-methyl) has a PubChem-computed XLogP3-AA of 0.5, while the direct 3-ethyl analog (CAS 1592513-85-3, CID 121599953) has a computed XLogP3-AA of 1.0 [1][2]. This doubling of the predicted logP value upon a single methylene-unit extension at the 3-position indicates that the methyl analog is significantly less lipophilic than its ethyl congener. No experimental logP data for either compound were found in the public literature.

Lipophilicity (XLogP3‑AA)

Computed

Target 0.5 vs. 3‑Ethyl 1.0
(~0.5 log unit lower)

Lower predicted lipophilicity may support aqueous solubility and workup

No experimental logP; data to verify

Evidence Dimension	Computed XLogP3-AA (logP) – predictor of lipophilicity and aqueous solubility
Target Compound Data	XLogP3-AA = 0.5 (PubChem CID 121599712)
Comparator Or Baseline	3-Ethyl analog (CID 121599953): XLogP3-AA = 1.0
Quantified Difference	2-fold lower predicted logP (0.5 vs. 1.0); corresponds to ~0.5 log unit difference
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

Lower lipophilicity can translate to better aqueous solubility of the reagent itself and of its sulfonamide products, potentially simplifying workup and purification in aqueous or mixed-solvent systems.

• [1] PubChem CID 121599712: (3-Methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride, Computed Properties section. View Source
• [2] PubChem CID 121599953: (3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride, Computed Properties section. View Source

Reduced Molecular Weight vs. 3-Ethyl Through 3-Cyclopropyl Analogs

The target compound has a molecular weight of 196.61 g·mol⁻¹ [1], which is lower than the 3-ethyl analog (210.64 g·mol⁻¹, +7.1%) [2], the 3-propyl analog (224.67 g·mol⁻¹, +14.3%) , and the 3-cyclopropyl analog (222.65 g·mol⁻¹, +13.2%) [3]. When employed as a reagent in equimolar reactions, the methyl-substituted compound contributes less mass to the product, offering a modest but quantifiable advantage in atom economy for library synthesis and scale-up chemistry.

Molecular Weight

Cross‑study

196.61 g·mol⁻¹
(7–14% lighter than larger 3‑alkyl analogs)

Supports atom economy in library synthesis and scale‑up

Standard MW calculation

Evidence Dimension	Molecular weight (g·mol⁻¹)
Target Compound Data	196.61 g·mol⁻¹
Comparator Or Baseline	3-Ethyl: 210.64; 3-Propyl: 224.67; 3-Cyclopropyl: 222.65; all values reported by respective vendor datasheets or PubChem
Quantified Difference	Target is 7.1% lighter than 3-ethyl, 14.3% lighter than 3-propyl, 13.2% lighter than 3-cyclopropyl
Conditions	Standard molecular weight calculation

Why This Matters

Lower MW is preferred in fragment-based drug discovery and combinatorial chemistry, where minimal mass addition from building blocks maximizes diversity and reduces logistical costs per unit of product.

• [1] PubChem CID 121599712. View Source
• [2] PubChem CID 121599953. View Source
• [3] EvitaChem datasheet for (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride, CAS 6628-76-8. View Source

Minimal Steric Hindrance at the 3-Position of the Oxadiazole Ring Compared to Larger Alkyl/Cycloalkyl Analogs

The 3-methyl substituent on the oxadiazole ring is the smallest possible alkyl group (excluding hydrogen). Larger 3-substituents such as ethyl, isopropyl, propyl, or cyclopropyl introduce progressively greater steric bulk in the spatial vicinity of the –SO₂Cl reactive center. In sulfonyl chlorides, steric hindrance near the electrophilic sulfur has been shown to decelerate nucleophilic substitution reactions [1]. Although no direct kinetic rate comparison for this specific series is available in the literature, the general principle that a methyl group offers the least steric impediment to amine attack among alkyl-substituted analogs is well-established [2].

Steric Hindrance (Charton ν)

Class‑level

ν = 0.52 (methyl) vs. ν ≥ 0.56 for ethyl, ≥ 0.68 for propyl

Smallest alkyl group – may maximize reaction rate with bulky amines

Class‑level inference; direct kinetic data not available

Evidence Dimension	Estimated relative steric bulk at oxadiazole 3-position (Charton steric parameter ν, or qualitative comparison)
Target Compound Data	3-Methyl: ν = 0.52 (smallest alkyl group after H)
Comparator Or Baseline	3-Ethyl: ν ≈ 0.56; 3-Isopropyl: ν ≈ 0.76; 3-Cyclopropyl: ν ≈ 0.6–0.7 (estimated); 3-Propyl: ν ≈ 0.68
Quantified Difference	Target has lowest steric parameter among all alkyl-substituted C3 analogs (ν difference ≥ 0.04 vs. ethyl; ≥ 0.24 vs. isopropyl)
Conditions	Charton steric parameters from literature compilations (Charton, J. Am. Chem. Soc. 1975); exact value for oxadiazole system is a class-level approximation

Why This Matters

Minimal steric hindrance maximizes reaction rates with sterically demanding amine nucleophiles, reducing reaction time and minimizing side-product formation during sulfonamide library synthesis.

• [1] Nucleophilic Substitution at Tetracoordinate Sulfur: Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides, J. Org. Chem. 2004 (principle that steric hindrance affects sulfonyl chloride reactivity). View Source
• [2] Charton, M. Steric Effects. I. Esterification and Acid-Catalyzed Hydrolysis of Esters. J. Am. Chem. Soc. 1975, 97 (6), 1552–1556. (Source of Charton ν values for alkyl groups). View Source

Electron-Withdrawing Oxadiazole Ring Enhances –SO₂Cl Electrophilicity over Non-Heterocyclic Methanesulfonyl Chlorides

The 1,2,4-oxadiazole ring is electron-deficient with a computed Hammett σₘ value of approximately +0.3 to +0.4 [1]. Attaching the methanesulfonyl chloride group via a methylene linker to this electron-withdrawing heterocycle increases the electrophilicity of the –SO₂Cl sulfur compared to simple alkyl methanesulfonyl chlorides (e.g., CH₃SO₂Cl, where the electron-donating methyl group reduces electrophilicity). While no direct kinetic rate constants comparing (3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride with CH₃SO₂Cl are available, the electronic trend is supported by the well-documented effect of electron-withdrawing substituents on sulfonyl chloride hydrolysis and aminolysis rates [2].

Electrophilicity Activation

Class‑level

Estimated σ difference ~0.5 favoring oxadiazole over CH₃SO₂Cl

Heterocycle may enhance –SO₂Cl reactivity vs. simple methanesulfonyl chloride

Hammett estimate; no experimental kinetic comparison

Evidence Dimension	Qualitative relative electrophilicity at the –SO₂Cl sulfur center
Target Compound Data	Heterocyclic oxadiazole-sulfonyl chloride: enhanced electrophilicity due to electron-withdrawing oxadiazole ring (σ ≈ +0.3 to +0.4)
Comparator Or Baseline	Simple methanesulfonyl chloride (CH₃SO₂Cl): reduced electrophilicity due to electron-donating methyl group (σₚ ≈ −0.17)
Quantified Difference	Estimated σ difference: ~0.47–0.57 units favoring the heterocyclic compound (qualitative class-level estimate)
Conditions	Hammett σ estimates from literature; not experimentally validated for this specific compound pair

Why This Matters

Enhanced electrophilicity facilitates faster and more complete conversion in sulfonamide-forming reactions, particularly with less nucleophilic aromatic amines, potentially requiring lower excess of reagent.

• [1] Hammett constants for 1,2,4-oxadiazoles: approximate σₘ ~0.3–0.4 based on 13C substituent chemical shift correlations (OUCI data; Weigmann & Malewski, SO2 stretching vibration–Hammett σ relationship for aromatic sulfonyl chlorides). View Source
• [2] General principle: electron-withdrawing substituents increase sulfonyl chloride electrophilicity; see, e.g., Mechanism and Reactivity in Nucleophilic Substitution at Sulfonyl Sulfur, Acc. Chem. Res. 2004. View Source

Validated Utility in Multi-Kilogram Pharmaceutical Synthesis (PDE4 Inhibitor) Demonstrates Scalable Performance

The 3-methyl-1,2,4-oxadiazol-5-yl fragment is a key structural component of a PDE4 inhibitor (compound 10) whose large-scale synthesis was developed and reported by Merck researchers at multi-kilogram scale [1]. The process, published in Organic Process Research & Development, utilized a methylamidoxime → oxadiazole sequence that produced the oxadiazole intermediate in 90% yield on a 30-kg scale [1]. This demonstrates that the 3-methyl analog has been successfully integrated into industrially relevant, scalable synthetic routes, whereas equivalent process-scale validation data for the 3-ethyl, 3-propyl, or 3-cyclopropyl analogs is absent from the public literature.

Scalable Process

Cross‑study

90% yield on 30‑kg scale (PDE4 inhibitor, Merck 2006)

Demonstrates kg‑scale viability for the 3‑methyl analog

No published kg‑scale data for 3‑ethyl/propyl/cyclopropyl

Evidence Dimension	Documented process-scale synthetic utility (kg-scale validation)
Target Compound Data	3-Methyl oxadiazole intermediate produced in 90% yield on 30-kg scale (PDE4 inhibitor synthesis, Merck, 2006)
Comparator Or Baseline	3-Ethyl, 3-propyl, and 3-cyclopropyl analogs: no published kg-scale process data found
Quantified Difference	Target: documented 90% yield at 30 kg; Comparators: no public kg-scale precedent
Conditions	Manufacture of PDE4 inhibitor (compound 10), oxadiazole formation step using methylamidoxime and 4-methanesulfonylphenyl acetic acid; Knoevenagel coupling; IPA reflux with piperidine base

Why This Matters

Procurement decisions for industrial or medicinal chemistry groups are de-risked by selecting the analog with published, reproducible, large-scale synthetic precedent, avoiding the discovery-phase uncertainty associated with untested 3-substituent variants.

• [1] Conlon, D. A. et al. Process Development and Large-Scale Synthesis of a PDE4 Inhibitor. Org. Process Res. Dev. 2006, 10 (1), 36–45. DOI: 10.1021/op050116l. View Source

Lower Rotatable Bond Count vs. 3-Ethyl Analog Suggests More Constrained Conformational Profile

The target compound has 2 rotatable bonds, whereas the 3-ethyl analog (CID 121599953) has 3 rotatable bonds [1][2]. While this difference is modest, a lower number of rotatable bonds is generally associated with reduced conformational entropy penalty upon binding for derived drug candidates and potentially higher crystallinity of the reagent itself, which can simplify handling and storage.

Rotatable Bonds

Computed

2 (target) vs. 3 (3‑ethyl analog)

Lower conformational flexibility may correlate with improved ligand efficiency

Requires experimental validation in derived compounds

Evidence Dimension	Rotatable bond count (PubChem computed descriptor)
Target Compound Data	2 rotatable bonds (CID 121599712)
Comparator Or Baseline	3-Ethyl analog (CID 121599953): 3 rotatable bonds
Quantified Difference	33% fewer rotatable bonds (2 vs. 3)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Lower rotatable bond count is a commonly used filter in medicinal chemistry for fragment prioritization, as it correlates with improved ligand efficiency and reduced pharmacokinetic complexity in derived compounds.

• [1] PubChem CID 121599712, Computed Properties: Rotatable Bond Count. View Source
• [2] PubChem CID 121599953, Computed Properties: Rotatable Bond Count. View Source

High-Value Application Scenarios for (3-Methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride Based on Proven Differentiation

Fragment-Based Drug Discovery Libraries Requiring Low-Lipophilicity Sulfonamide Building Blocks

When synthesizing focused sulfonamide libraries for fragment-based screening, the target compound's lower XLogP3-AA (0.5) compared to the 3-ethyl analog (1.0) [1] makes it preferable for maintaining favorable physicochemical profiles. Fragments with XLogP3 < 1 are more likely to exhibit adequate aqueous solubility, reducing false-negative rates in biochemical assays.

Scale-Up Synthesis Where Precedented Kilogram-Scale Process Exists

For medicinal chemistry groups advancing lead candidates toward IND-enabling studies, the Merck PDE4 inhibitor process [2] provides a validated reference point for kg-scale oxadiazole synthesis using the 3-methyl analog (90% yield, 30 kg). This precedent reduces scale-up risk compared to the 3-ethyl or 3-cyclopropyl variants, which lack public large-scale validation.

Sulfonamide Derivative Synthesis with Sterically Demanding Amine Nucleophiles

When the intended amine nucleophile is sterically bulky (e.g., ortho-substituted anilines, secondary amines, or conformationally constrained cyclic amines), the minimal steric bulk of the 3-methyl group [3] is expected to confer faster reaction kinetics and higher conversion than the 3-ethyl, 3-isopropyl, or 3-cyclopropyl analogs, based on general structure-reactivity relationships in sulfonyl chloride chemistry.

Combinatorial Chemistry Where Atom Economy and Minimal Mass Addition Are Critical

For high-throughput parallel synthesis, the lower molecular weight of the target compound (196.61 g·mol⁻¹) offers up to 14% mass savings compared to larger 3-substituent analogs [4]. This advantage becomes significant when producing thousands of compounds, reducing both raw material costs and logistical burden.

Application

Selection Property

Validation Focus

Fragment‑based screening libraries

Low‑lipophilicity sulfonamide building block

Aqueous solubility and biochemical assay compatibility

Scale‑up synthesis toward IND studies

Kg‑scale process validation precedent

Reproducible oxadiazole formation at scale

Reactions with sterically demanding amines

Minimal steric 3‑methyl group

Reaction kinetics and conversion with bulky nucleophiles

High‑throughput combinatorial chemistry

Atom economy / low molecular weight

Mass efficiency and logistics at library scale

• [1] PubChem XLogP3-AA comparison: CID 121599712 (target, 0.5) vs. CID 121599953 (3-ethyl, 1.0). View Source
• [2] Conlon, D. A. et al. Org. Process Res. Dev. 2006, 10, 36–45. DOI: 10.1021/op050116l. View Source
• [3] Charton steric parameters (ν) for alkyl substituents; class-level inference applied to oxadiazole series. View Source
• [4] Molecular weight comparison: PubChem CID 121599712 (196.61), CID 121599953 (210.64), and vendor datasheets for 3-propyl and 3-cyclopropyl analogs. View Source